1-(2,4-dichlorobenzyl)-4-(2,5-dimethylphenyl)piperazine

• IUPAC Name: 1-[(2,4-dichlorophenyl)methyl]-4-(2,5-dimethylphenyl)piperazine
• InChI: InChI=1S/C19H22Cl2N2/c1-14-3-4-15(2)19(11-14)23-9-7-22(8-10-23)13-16-5-6-17(20)12-18(16)21/h3-6,11-12H,7-10,13H2,1-2H3
• InChI Key: UTCWNZGMYZVUEZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C)N2CCN(CC2)CC3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C19H22Cl2N2
• DSSTOX Substance ID: DTXSID30354821
• Molecular Weight: 349.3 g/mol
• CAS RN: 415958-95-1

Description

1-(2,4-dichlorobenzyl)-4-(2,5-dimethylphenyl)piperazine, also known as MBZP, is a psychoactive drug that belongs to the class of piperazines. It has been found to have stimulant properties and is often used recreationally. However, it also has potential applications in scientific research due to its unique chemical properties.

Mechanism of Action

The exact mechanism of action of 1-(2,4-dichlorobenzyl)-4-(2,5-dimethylphenyl)piperazine is not fully understood. However, it is believed to work by increasing the release of dopamine, norepinephrine, and serotonin in the brain. This leads to increased stimulation and alertness.
Biochemical and Physiological Effects
1-(2,4-dichlorobenzyl)-4-(2,5-dimethylphenyl)piperazine has been found to have a number of biochemical and physiological effects. It has been shown to increase heart rate, blood pressure, and body temperature. It also increases the levels of certain neurotransmitters in the brain, leading to increased alertness and stimulation.

Advantages and Limitations for Lab Experiments

One advantage of using 1-(2,4-dichlorobenzyl)-4-(2,5-dimethylphenyl)piperazine in lab experiments is its ability to stimulate the central nervous system. This can be useful in studies investigating the effects of stimulants on cognitive function and behavior. However, one limitation is that it has potential for abuse and can be dangerous if not used properly.

Future Directions

There are a number of future directions for research involving 1-(2,4-dichlorobenzyl)-4-(2,5-dimethylphenyl)piperazine. One area of interest is studying its potential use as a treatment for cognitive disorders such as ADHD and Alzheimer's disease. Another area of interest is investigating its potential as a tool for enhancing cognitive function in healthy individuals. Additionally, further research is needed to fully understand the mechanism of action of 1-(2,4-dichlorobenzyl)-4-(2,5-dimethylphenyl)piperazine and its potential for abuse.

Synthesis Methods

The synthesis of 1-(2,4-dichlorobenzyl)-4-(2,5-dimethylphenyl)piperazine involves the reaction of 1-(2,4-dichlorophenyl)piperazine with 2,5-dimethylphenylacetic acid in the presence of a catalyst such as sulfuric acid. This reaction results in the formation of 1-(2,4-dichlorobenzyl)-4-(2,5-dimethylphenyl)piperazine as a white crystalline powder.

Scientific Research Applications

1-(2,4-dichlorobenzyl)-4-(2,5-dimethylphenyl)piperazine has been found to have potential applications in scientific research due to its ability to stimulate the central nervous system. It has been used in studies to investigate the effects of stimulants on cognitive function and behavior in both animals and humans.